Cas no 4553-48-4 (Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-)

Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy- structure
4553-48-4 structure
Product Name:Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-
CAS No:4553-48-4
MF:C6H15N7O3
MW:233.228399515152
CID:1519841
PubChem ID:71363000
Update Time:2025-04-21

Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-[bis(2-amino-2-hydroxyiminoethyl)amino]-N'-hydroxyethanimidamide
    • SCHEMBL6766150
    • DTXSID00786594
    • 2,2',2''-Nitrilotris(N'-hydroxyethanimidamide)
    • 4553-48-4
    • Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-
    • Inchi: 1S/C6H15N7O3/c7-4(10-14)1-13(2-5(8)11-15)3-6(9)12-16/h14-16H,1-3H2,(H2,7,10)(H2,8,11)(H2,9,12)
    • InChI Key: ACSVUCQVEMONMS-UHFFFAOYSA-N
    • SMILES: ON=C(CN(CC(=NO)N)CC(=NO)N)N

Computed Properties

  • Exact Mass: 233.12385
  • Monoisotopic Mass: 233.12363737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: -2.1
  • Topological Polar Surface Area: 179Ų

Experimental Properties

  • PSA: 171.57
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